Cas no 403646-46-8 (2-Bromo-6-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Bromo-6-(trifluoromethoxy)benzoic acid
• CAS No: 403646-46-8
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• MDL: MFCD09266205
• CID: 68022
• PubChem ID: 11108879
• Update Time: 2025-05-19

2-Bromo-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(trifluoromethoxy)benzoic acid
• ACMC-209jdn
• AG-F-43064
• AM90097
• ANW-29385
• CTK4I2935
• MolPort-003-986-827
• SureCN696013
• SCHEMBL696013
• A848958
• AKOS015900282
• CS-0084357
• 2-Bromo-6-(trifluoromethoxy)benzoic acid, AldrichCPR
• FT-0713248
• 2-bromo-6-[(trifluoromethyl)oxy]benzoic acid
• 2-Bromo-6-trifluoromethoxy-benzoic acid
• DTXSID30455544
• Benzoic acid, 2-bromo-6-(trifluoromethoxy)-
• AS-64590
• 403646-46-8
• D74504
• 2-Bromo-6-(trifluoromethoxy)benzoicacid
• MFCD09266205
• DTXCID20406363
• DB-069997

• MDL： MFCD09266205
• Inchi： 1S/C8H4BrF3O3/c9-4-2-1-3-5(6(4)7(13)14)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： ZCMUHYSGAOIGEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 283.93000
• Monoisotopic Mass: 283.92959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.797
• Boiling Point: 270.2°Cat760mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.518
• PSA: 46.53000
• LogP: 3.04590

Additional information on 2-Bromo-6-(trifluoromethoxy)benzoic acid

Introduction to 2-Bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 403646-46-8)

2-Bromo-6-(trifluoromethoxy)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 403646-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both bromine and trifluoromethoxy substituents on the benzene ring. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromine atom at the 2-position and the trifluoromethoxy group at the 6-position introduce distinct electronic and steric properties to the benzene ring. These substituents not only influence the reactivity of the molecule but also play a crucial role in modulating its biological activity. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design. The bromo substituent, on the other hand, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures.

In recent years, 2-Bromo-6-(trifluoromethoxy)benzoic acid has been extensively studied for its potential applications in pharmaceutical research. One of the most promising areas of investigation is its role as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in developing inhibitors of enzymes involved in cancer metabolism. The combination of bromine and trifluoromethoxy groups facilitates the introduction of additional functional moieties through palladium-catalyzed reactions, enabling the creation of highly specific inhibitors with improved pharmacokinetic profiles.

Moreover, the fluorinated aromatic system present in this compound has been shown to enhance its bioavailability and resistance to enzymatic degradation. This property is particularly relevant in the design of drugs that require prolonged circulation times or protection against metabolic pathways that would otherwise lead to rapid clearance. The benzoic acid moiety itself is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and dipole interactions. When combined with fluorinated and brominated substituents, it forms a versatile scaffold for drug discovery.

Recent advancements in computational chemistry have further highlighted the potential of 2-Bromo-6-(trifluoromethoxy)benzoic acid as a building block for drug development. Molecular modeling studies have revealed that this compound can be effectively incorporated into enzyme active sites, particularly those involved in inflammatory and infectious diseases. The electronic distribution induced by the bromine and trifluoromethoxy groups allows for optimal positioning within binding pockets, enhancing receptor affinity and selectivity. Such insights have guided the design of novel analogs with improved therapeutic efficacy.

The synthetic accessibility of 2-Bromo-6-(trifluoromethoxy)benzoic acid also contributes to its appeal in pharmaceutical research. While multiple synthetic routes have been reported, recent methodologies have focused on improving yield and scalability while minimizing hazardous byproducts. Transition-metal catalysis has emerged as a particularly effective approach for introducing fluorinated and brominated groups onto aromatic rings. These methods often employ readily available reagents and operate under mild conditions, making them suitable for industrial-scale production.

In conclusion, 2-Bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 403646-46-8) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as an intermediate in drug synthesis continues to be explored across various therapeutic areas, with particular emphasis on oncology and anti-inflammatory treatments. As research progresses, it is expected that this compound will contribute further to the development of next-generation pharmaceuticals with enhanced efficacy and improved patient outcomes.